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Compound of Interest

Compound Name: PSB-1114 tetrasodium

Cat. No.: B15568947

Disclaimer: This document provides guidance on the safe handling of PSB-1114 tetrasodium
based on general laboratory safety principles. A specific Safety Data Sheet (SDS) for this
compound was not publicly available at the time of writing. Researchers must conduct a
thorough risk assessment before beginning any work and consult with their institution's
Environmental Health and Safety (EHS) department.

This guide is intended for researchers, scientists, and drug development professionals to
provide essential, immediate safety and logistical information for handling PSB-1114
tetrasodium.

Hazard Assessment and Personal Protective
Equipment (PPE)

While specific toxicity data for PSB-1114 tetrasodium is not available, it should be handled
with the standard precautions for a novel chemical compound. The primary routes of exposure
are inhalation of dust (if in solid form), skin/eye contact, and ingestion.

Recommended Personal Protective Equipment (PPE)
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Equipment Specifications Purpose

o Protects eyes from splashes of
] Safety glasses with side ) )
Eye Protection ) solutions or contact with
shields or safety goggles.
powder.

Provides a barrier against skin
Hand Protection Nitrile gloves. contact. Check for any signs of

degradation during use.

Protects skin and personal

Body Protection A standard laboratory coat. ) ]
clothing from spills.

Generally not required if
handling small quantities in a
well-ventilated area or if
) ) handling pre-dissolved Prevents inhalation of fine
Respiratory Protection ] )
solutions. A dust mask or particles.
respirator may be necessary if
weighing out larger quantities

of powder.

Logistical Information: Storage and Solution
Preparation

PSB-1114 tetrasodium is a potent and selective P2Y2 agonist. It is often supplied as a pre-
dissolved aqueous solution (e.g., 10mM in water) or as a solid powder.

Storage and Handling of Pre-Dissolved Solutions
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Parameter Recommendation

Storage Temperature Store at -20°C or -80°C for long-term stability.

Thaw on ice to prevent degradation. Aliquot into
Thawing smaller volumes to avoid repeated freeze-thaw

cycles.

The effective concentration (EC50) is in the

] ] micromolar range (e.g., 0.134 uM), meaning
Working Concentration )

only small volumes of the stock solution are

typically required for experiments.

Preparation of Stock Solutions from Powder

Step Procedure

Weigh the required amount of PSB-1114

tetrasodium powder in a chemical fume hood or

1. Weighing ) ) o
on a balance with a draft shield to minimize dust
inhalation.
PSB-1114 tetrasodium is soluble in water. Use
2. Dissolving deionized or distilled water to prepare the stock
solution.
Store the stock solution at -20°C or -80°C in
3. Storage

clearly labeled, sealed containers.

Experimental Protocols: General Handling
Procedures

The following workflow outlines the general steps for safely handling PSB-1114 tetrasodium in

a laboratory setting.
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Figure 1. A general workflow for the safe handling of PSB-1114 tetrasodium, from preparation
to cleanup.

Disposal Plan

All waste materials containing PSB-1114 tetrasodium should be considered chemical waste.

Waste Type Disposal Procedure

Contaminated Sharps Dispose of in a designated sharps container.

o Collect in a clearly labeled, sealed waste
Liquid Waste ) ]
container. Do not pour down the drain.

) ) Dispose of in a designated solid chemical waste
Solid Waste (e.g., contaminated gloves, tubes) ]
container.

Follow all local and institutional regulations for chemical waste disposal.

Emergency Procedures: Spill and Exposure
Response

In the event of a spill or exposure, immediate action is crucial.

Spill Response Plan

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b15568947?utm_src=pdf-body
https://www.benchchem.com/product/b15568947?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15568947?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing
Chemical Spill Occurs

Glert Others in the Area)
(Assess the Spill Size and Hazard)

Small \ze

(Small Spill (Manageable by Lab Personnel)) E_arge Spill or Unknown HazarcD

\ i

Contain the Spill with Absorbent Material Evacuate the Area

;

Clean the Area with Appropriate Materials)

v

(Contact Institutional EHS)

(Dispose of Contaminated Materials as Chemical Waste)

(Report the Inciden)

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b15568947?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15568947?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
PSB-1114 Tetrasodium]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1556894 7#personal-protective-equipment-for-
handling-psb-1114-tetrasodium]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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